Cas no 706786-41-6 (3,5-Difluoro-4-methoxybenzyl alcohol)

• Product Name: 3,5-Difluoro-4-methoxybenzyl alcohol
• CAS No: 706786-41-6
• MF: C₈H₈F₂O₂
• MW: 174.144729614258
• MDL: MFCD04115914
• CID: 557553
• PubChem ID: 17750663
• Update Time: 2025-10-28

3,5-Difluoro-4-methoxybenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,3,5-difluoro-4-methoxy-
• (3,5-difluoro-4-methoxyphenyl)methanol
• 2,6-Difluoro-4-(hydroxymethyl)anisole
• 3,5-difluoro-4-methoxyBenzenemethanol
• 3,5-Difluoro-4-methoxybenzyl alcohol
• JRD-1430
• PC6031
• 3,5-DIFLUORO-4-METHOXYBENZYLALCOHOL
• VWDDWYZOCQFZHH-UHFFFAOYSA-N
• SBB088871
• AM83037
• SY038221
• (3,5-Difluoro-4-methoxy-phenyl)-methanol
• (3,5-difluoro-4-methoxyphenyl)methan-1-ol
• Z0798
• AKOS006292132
• CS-0096370
• A918320
• DTXSID20590630
• CS-12133
• 706786-41-6
• AC1075
• SCHEMBL3764427
• MFCD04115914
• (3,5-Difluoro-4-methoxy-phenyl)methanol

• MDL： MFCD04115914
• Inchi： 1S/C8H8F2O2/c1-12-8-6(9)2-5(4-11)3-7(8)10/h2-3,11H,4H2,1H3
• InChI Key： VWDDWYZOCQFZHH-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(CO)C=1)F)OC

Computed Properties

• Exact Mass: 174.04900
• Monoisotopic Mass: 174.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 138.9±15.0 °C at 760 mmHg
• Flash Point: 37.8±20.4 °C
• PSA: 29.46000
• LogP: 1.46570
• Vapor Pressure: 8.2±0.2 mmHg at 25°C

3,5-Difluoro-4-methoxybenzyl alcohol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3,5-Difluoro-4-methoxybenzyl alcohol

3,5-Difluoro-4-methoxybenzyl alcohol

The compound 3,5-Difluoro-4-methoxybenzyl alcohol (CAS No. 706786-41-6) is a versatile organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzyl alcohol moiety substituted with two fluorine atoms at the 3 and 5 positions and a methoxy group at the 4 position. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery and material synthesis. The fluorine atoms in 3,5-Difluoro-4-methoxybenzyl alcohol contribute to its high stability and lipophilicity, which are desirable traits in pharmaceuticals. Additionally, the methoxy group at the 4 position enhances the molecule's solubility in polar solvents, making it easier to handle in laboratory settings.

The synthesis of 3,5-Difluoro-4-methoxybenzyl alcohol involves a multi-step process that typically starts with the preparation of the corresponding aromatic ring system. Researchers have explored various methodologies to optimize the synthesis of this compound, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic systems have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

In terms of applications, 3,5-Difluoro-4-methoxybenzyl alcohol has shown promise in the field of materials science as a precursor for advanced polymers and coatings. Its ability to undergo polymerization under mild conditions has been extensively studied, with recent findings suggesting its potential use in creating high-performance materials for electronic devices. Furthermore, its role as an intermediate in organic synthesis has been explored in several research articles, highlighting its versatility as a building block for more complex molecules.

The unique properties of 3,5-Difluoro-4-methoxybenzyl alcohol also make it a valuable compound in analytical chemistry. Its ability to act as a chiral resolving agent has been investigated in recent studies, where it demonstrated excellent enantioselectivity in certain reactions. This property opens up new possibilities for its use in asymmetric synthesis and enantiomeric resolution processes.

From an environmental perspective, researchers have examined the biodegradation pathways of 3,5-Difluoro-4-methoxybenzyl alcohol, particularly focusing on its potential impact on aquatic ecosystems. Studies have shown that under aerobic conditions, the compound undergoes rapid degradation into less harmful byproducts, which is reassuring for its safe use in industrial applications.

In conclusion, 3,5-Difluoro-4-methoxybenzyl alcohol (CAS No. 706786-41-6) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure and favorable chemical properties continue to make it a subject of interest for researchers aiming to develop innovative solutions in drug discovery, materials science, and organic synthesis.